Cas no 104460-70-0 (4-Bromo-2-fluoro-5-(trifluoromethyl)aniline)

• Product Name: 4-Bromo-2-fluoro-5-(trifluoromethyl)aniline
• CAS No: 104460-70-0
• MF: C₇H₄BrF₄N
• MW: 258.010974884033
• MDL: MFCD04973757
• CID: 62483
• PubChem ID: 7018046
• Update Time: 2025-04-18

4-Bromo-2-fluoro-5-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-fluoro-5-(trifluoromethyl)aniline
• 4-bromo-2-fluoro-5-(trifluoromethyl)Benzenamine
• 2-bromo-4-fluoro-5-aminobenzotrifluoride
• Benzenamine, 4-bromo-2-fluoro-5-(trifluoromethyl)-
• Benzenamine,4-bromo-2-fluoro-5-(trifluoromethyl)-
• UYVDMCXPDGRLEC-UHFFFAOYSA-N
• WT109
• STL553827
• BBL100261
• TRA0056515
• FCH1325633
• AM61276
• 5-Amino-2-bromo-4-fluorobenzotrifluoride
• AX8010242
• AB0034
• SY023066
• SCHEMBL1094827
• AKOS005257739
• 4-bromanyl-2-fluoranyl-5-(trifluoromethyl)aniline
• CS-W010164
• EN300-23321971
• MFCD04973757
• DS-1348
• 4-Bromo-2-fluoro-5-trifluoromethyl-phenylamine
• s10883
• FT-0642569
• A800984
• 104460-70-0
• DTXSID80426946

• MDL： MFCD04973757
• Inchi： 1S/C7H4BrF4N/c8-4-2-5(9)6(13)1-3(4)7(10,11)12/h1-2H,13H2
• InChI Key： UYVDMCXPDGRLEC-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1C(F)(F)F)N)F

Computed Properties

• Exact Mass: 256.94600
• Monoisotopic Mass: 256.94632g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26

Experimental Properties

• Melting Point: 35-37°C
• PSA: 26.02000
• LogP: 3.77040

4-Bromo-2-fluoro-5-(trifluoromethyl)aniline Security Information

• HazardClass：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons